Bis(tricyclohexylphosphine)nickel(II) chloride
Overview
Description
Bis(tricyclohexylphosphine)nickel(II) chloride, also known as dichlorobis(tricyclohexylphosphine)nickel(II), is a compound with the molecular formula 2C18H33P.Cl2Ni and a molecular weight of 690.464 . It is a yellow to amber to dark red powder or crystal .
Synthesis Analysis
This compound is often used as a catalyst in organic synthesis reactions, particularly in alcohol dehydration, olefin hydrogenation, acetylene co-catalysis, and the synthesis of polystyrene . It has been used in the nickel-catalyzed Suzuki-Miyaura coupling of amides by carbon-nitrogen bond cleavage .Molecular Structure Analysis
The molecular structure of Bis(tricyclohexylphosphine)nickel(II) chloride consists of two tricyclohexylphosphine molecules, a nickel atom, and two chloride ions . The SMILES string representation of the molecule isCl[Ni]Cl.C1CCC(CC1)P(C2CCCCC2)C3CCCCC3.C4CCC(CC4)P(C5CCCCC5)C6CCCCC6 . Chemical Reactions Analysis
Bis(tricyclohexylphosphine)nickel(II) chloride is used in various chemical reactions. For instance, it has been used in the synthesis of five-membered lactams from aliphatic amides and terminal acetylenes by nickel catalysis . It has also been used in the synthesis of biaryls through nickel-catalyzed Suzuki-Miyaura coupling of amides by carbon-nitrogen bond cleavage .Physical And Chemical Properties Analysis
The compound is a solid at 20°C . It has a melting point of 284°C . It is soluble in organic solvents such as ether and benzene, and slightly soluble in water .Scientific Research Applications
Dehydrobrominative Polycondensation
Bis(tricyclohexylphosphine)nickel(II) chloride is used as a catalyst in dehydrobrominative polycondensation . This process involves the formation of polymers through the elimination of hydrogen bromide. The catalyst facilitates this reaction, leading to the efficient production of polymers.
Arylation Reactions
This compound also plays a crucial role in arylation reactions . Arylation is a process where an aryl group is introduced into a molecule. The catalyst helps in the efficient addition of the aryl group to the target molecule.
Cross-Coupling Reactions
Cross-coupling reactions are another significant application of Bis(tricyclohexylphosphine)nickel(II) chloride . These reactions involve the coupling of two different organic groups with the help of a metal catalyst. The compound acts as an effective catalyst in these reactions, facilitating the formation of complex organic compounds.
Suzuki-Miyaura Cross-Coupling Reactions
Specifically, this compound is used in Suzuki-Miyaura cross-coupling reactions . This type of reaction is a subset of cross-coupling reactions that involves the coupling of an aryl or vinyl boronic acid with an aryl or vinyl halide. The catalyst aids in this process, leading to the efficient production of biaryl compounds.
Kumada Coupling of Diaryl Sulfates with Grignard Reagents
Bis(tricyclohexylphosphine)nickel(II) chloride is used in the Kumada coupling of diaryl sulfates with Grignard reagents . This reaction involves the coupling of an aryl or vinyl halide with a Grignard reagent. The catalyst facilitates this reaction, leading to the efficient production of biaryl compounds.
Olefin Dimerization
Lastly, this compound is used in olefin dimerization . This process involves the conversion of a monomer with unsaturated bonds into a dimer. The catalyst aids in this process, leading to the efficient production of dimers.
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Bis(tricyclohexylphosphine)nickel(II) chloride is primarily used as a catalyst in various chemical reactions . Its primary targets are the reactant molecules in these reactions, where it facilitates the transformation of these molecules into the desired products .
Mode of Action
The compound interacts with its targets by facilitating bond formation and breakage, thereby enabling the transformation of reactants into products . For instance, it has been used in dehydrobrominative polycondensation, arylation reactions, cross-coupling reactions, and olefin dimerization .
Biochemical Pathways
Bis(tricyclohexylphosphine)nickel(II) chloride affects various biochemical pathways depending on the specific reaction it is catalyzing . For example, in Suzuki-Miyaura cross-coupling reactions, it facilitates the formation of biaryl compounds through the cleavage of carbon-nitrogen bonds .
Pharmacokinetics
Its effectiveness can be influenced by factors such as concentration, temperature, and the presence of other substances in the reaction mixture .
Result of Action
The molecular and cellular effects of Bis(tricyclohexylphosphine)nickel(II) chloride’s action are the formation of the desired products from the reactant molecules . This can include the formation of new carbon-carbon bonds, the cleavage of existing bonds, or the rearrangement of molecular structures .
Action Environment
The action, efficacy, and stability of Bis(tricyclohexylphosphine)nickel(II) chloride can be influenced by various environmental factors. These include the temperature and pressure of the reaction environment, the solvent used, and the presence of other substances that may interact with the catalyst . For instance, certain solvents may increase the catalyst’s effectiveness, while others may inhibit its activity .
properties
IUPAC Name |
dichloronickel;tricyclohexylphosphane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2C18H33P.2ClH.Ni/c2*1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18;;;/h2*16-18H,1-15H2;2*1H;/q;;;;+2/p-2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YOCBOYPGZVFUCQ-UHFFFAOYSA-L |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)P(C2CCCCC2)C3CCCCC3.C1CCC(CC1)P(C2CCCCC2)C3CCCCC3.Cl[Ni]Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C36H66Cl2NiP2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101102993 |
Source
|
| Record name | Bis(tricyclohexylphosphine)nickel(II) chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101102993 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
690.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Bis(tricyclohexylphosphine)nickel(II) chloride | |
CAS RN |
19999-87-2 |
Source
|
| Record name | Bis(tricyclohexylphosphine)nickel(II) chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101102993 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Bis(tricyclohexylphosphine)nickel(II) Dichloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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